N-(2-ethoxybenzyl)-2-methyl-5-(2-methyl-1,3-thiazol-4-yl)thiophene-3-sulfonamide
Description
N-(2-ethoxybenzyl)-2-methyl-5-(2-methyl-1,3-thiazol-4-yl)thiophene-3-sulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas, such as medicinal chemistry, drug development, and biological studies. The compound is a member of the sulfonamide class of compounds, which are known for their diverse pharmacological activities.
Scientific Research Applications
Antitumor Activity
The compound exhibits promising antitumor properties. Thiazolo derivatives have garnered attention due to their potential as scaffolds for designing new anticancer drugs . Further research could explore its mechanism of action and efficacy against specific cancer types.
Antibacterial and Antifungal Activities
Thiazolo compounds, including this derivative, have demonstrated antibacterial and antifungal effects. These properties make them interesting candidates for combating microbial infections . Investigating their impact on specific pathogens and understanding their mode of action could provide valuable insights.
Anti-Inflammatory Potential
The compound may possess anti-inflammatory properties. Inflammation plays a crucial role in various diseases, and compounds that modulate inflammatory pathways are of great interest in drug development . Further studies could explore its effects on inflammatory markers and cellular pathways.
Antioxidant Properties
Thiazolo derivatives are known for their antioxidant activity. Oxidative stress contributes to various health conditions, and compounds with antioxidant potential are valuable in maintaining cellular health . Investigating its ability to scavenge free radicals and protect against oxidative damage would be worthwhile.
Neurotoxicity Assessment
Given its structural features, assessing the compound’s impact on neurotoxicity is essential. Specifically, evaluating its effect on acetylcholinesterase (AchE) activity and malondialdehyde (MDA) levels in the brain could provide insights into its safety profile . Behavioral studies in animal models would complement these investigations.
Crystallographic Studies
Exploring the crystal structures of related 2-(arylmethylidene) [1,3]thiazolo[3,2-a]pyrimidines could enhance our understanding of their conformational properties and binding interactions. Such studies contribute to rational drug design .
properties
IUPAC Name |
1-[6-[2-(2-fluoroanilino)-2-oxoethyl]-7-oxo-[1,3]thiazolo[4,5-d]pyrimidin-2-yl]-N-methylpiperidine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21FN6O3S/c1-22-18(29)12-5-4-8-26(9-12)20-25-17-16(31-20)19(30)27(11-23-17)10-15(28)24-14-7-3-2-6-13(14)21/h2-3,6-7,11-12H,4-5,8-10H2,1H3,(H,22,29)(H,24,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OYQRLJGIZVWSGU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1CCCN(C1)C2=NC3=C(S2)C(=O)N(C=N3)CC(=O)NC4=CC=CC=C4F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21FN6O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-ethoxybenzyl)-2-methyl-5-(2-methyl-1,3-thiazol-4-yl)thiophene-3-sulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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